Cas no 932530-23-9 (methyl 2-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamidobenzoate)

• Product Name: methyl 2-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamidobenzoate
• CAS No: 932530-23-9
• MF: C₂₄H₁₉N₃O₄
• MW: 413.425365686417
• CID: 5441868
• PubChem ID: 8721703
• Update Time: 2025-06-10

methyl 2-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[2-(2-oxo-4-phenyl-1(2H)-quinazolinyl)acetyl]amino]benzoate
• methyl 2-[[2-(2-oxo-4-phenylquinazolin-1-yl)acetyl]amino]benzoate
• methyl 2-(2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamido)benzoate
• VU0512266-1
• HMS3511O11
• methyl 2-[2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamido]benzoate
• F3167-1529
• 932530-23-9
• methyl 2-{[(2-oxo-4-phenylquinazolin-1(2H)-yl)acetyl]amino}benzoate
• AKOS002029490
• methyl 2-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamidobenzoate

• Inchi： 1S/C24H19N3O4/c1-31-23(29)17-11-5-7-13-19(17)25-21(28)15-27-20-14-8-6-12-18(20)22(26-24(27)30)16-9-3-2-4-10-16/h2-14H,15H2,1H3,(H,25,28)
• InChI Key： GCASPDOCOIWAQI-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2C=CC=CC=2)C2C=CC=CC=2N1CC(NC1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 413.13755610g/mol
• Monoisotopic Mass: 413.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.75±0.70(Predicted)

Additional information on methyl 2-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamidobenzoate

Methyl 2-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamidobenzoate (CAS No. 932530-23-9): A Comprehensive Overview

Methyl 2-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamidobenzoate, identified by its CAS number 932530-23-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and applications in drug development. The structure of this compound features a benzoate moiety linked to an acetamide group, which is further connected to a dihydroquinazoline ring system. The presence of these functional groups makes it a promising candidate for further investigation in various therapeutic areas.

The< strong>dihydroquinazoline moiety is particularly noteworthy, as it is known for its role in the development of various bioactive molecules. Dihydroquinazolines have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Methyl 2-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamidobenzoate, particularly the phenyl group at the 4-position of the dihydroquinazoline ring, is believed to contribute significantly to its biological activity. This substitution pattern has been shown to enhance the binding affinity and selectivity of the molecule towards certain biological targets.

In recent years, there has been a growing interest in the development of novel compounds based on dihydroquinazoline scaffolds. These compounds have been found to exhibit a wide range of biological activities, making them attractive for use in drug discovery programs. Methyl 2-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamidobenzoate is one such compound that has shown promise in preclinical studies. These studies have indicated that the molecule may have potential applications in the treatment of various diseases, including cancer and inflammatory disorders.

The< strong>benzoate moiety in Methyl 2-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamidobenzoate also plays a crucial role in determining its biological activity. Benzoate derivatives are known for their ability to modulate various biological pathways, including those involved in inflammation and pain perception. The presence of the benzoate group in this compound may contribute to its anti-inflammatory properties, making it a potential candidate for the development of novel therapeutic agents.

Furthermore, the< strong>acetamide group in the molecule is another important functional moiety that can influence its biological activity. Acetamide derivatives have been widely used in the development of pharmaceuticals due to their ability to interact with biological targets and modulate cellular processes. The incorporation of an acetamide group into Methyl 2-2-(2-oxyphenoxy)-4-methoxybenzoyl chloride may enhance its binding affinity towards certain enzymes and receptors, thereby increasing its therapeutic efficacy.

Recent research has also highlighted the importance of computational methods in the design and optimization of novel bioactive molecules. Computational techniques such as molecular docking and virtual screening have been increasingly used to identify potential drug candidates with high affinity and selectivity towards biological targets. Methyl 2-methoxybenzoyl chloride has been used as a key intermediate in the synthesis of various bioactive molecules, including those based on dihydroquinazoline scaffolds. The use of computational methods can help streamline the drug discovery process by identifying promising candidates for further experimental validation.

The synthesis of Methyl 2-methoxybenzoyl chloride involves several steps that require careful optimization to ensure high yield and purity. One common approach involves the reaction of methyl acetoacetate with an appropriate reducing agent to form dihydroquinazoline derivatives. These intermediates are then further functionalized using various reagents to introduce additional functional groups such as benzoate and acetamide. The use of high-quality starting materials and controlled reaction conditions is essential to achieve optimal results.

In conclusion, Methyl 2-methoxybenzoyl chloride is a versatile intermediate that has found applications in the synthesis of various bioactive molecules. Its structural features make it a promising candidate for further investigation in drug discovery programs targeting diseases such as cancer and inflammatory disorders. The use of computational methods and careful synthetic optimization can help maximize its potential as a therapeutic agent.